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Compound of Interest

Compound Name: H-Thr(tBu)-OMe.HCl

Cat. No.: B555313 Get Quote

For researchers and scientists in the field of drug development and peptide chemistry, precision

in identifying chemical compounds is paramount. The protected amino acid derivative

commonly known as H-Thr(tBu)-OMe.HCl is a versatile building block, but is referred to by a

variety of synonyms in scientific literature and commercial listings. This guide provides a

comprehensive compilation of these alternative names to ensure accurate identification and

sourcing.

The primary chemical name for H-Thr(tBu)-OMe.HCl is O-tert-Butyl-L-threonine methyl ester

hydrochloride. This name explicitly describes the structure: an L-threonine core with a tert-butyl

ether protecting group on the side chain hydroxyl group and a methyl ester at the C-terminus,

supplied as a hydrochloride salt.

A summary of the various synonyms and identifiers for this compound is presented below.
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Category Synonym / Identifier

Systematic Names
Methyl (2S,3R)-2-amino-3-(tert-

butoxy)butanoate hydrochloride[1]

Methyl O-(2-methyl-2-propanyl)-L-threoninate

hydrochloride[2][3]

L-Threonine, O-(1,1-dimethylethyl)-, methyl

ester, hydrochloride[1][3]

Common Abbreviations H-L-Thr(tBu)-OMe HCl[2]

H-Thr(But)-Ome HCl[3]

L-Thr(tBu)-OMe·HCl[4]

H-Thr(tBu)-OMe hydrochloride[1]

O-tert-Butyl-L-threonine methyl ester

hydrochloride salt[5][6]

CAS Number 71989-43-0[1][3][4][5]

MDL Number MFCD00077111[3][4]

Understanding the Nomenclature
The variety in nomenclature arises from different conventions for representing protecting

groups and amino acid derivatives. The "H-" prefix indicates a free amino group, while "-OMe"

signifies a methyl ester. The "(tBu)" or "(But)" denotes the tert-butyl protecting group on the

threonine side chain. The ".HCl" suffix indicates that the compound is in the form of a

hydrochloride salt.

This compilation of synonyms, including systematic names, common abbreviations, and unique

identifiers like the CAS number, serves as a valuable resource for researchers. Accurate

identification is the first step in successful experimental design and procurement for the

synthesis of novel peptides and pharmaceuticals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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